Benzyl 2-(1,3-dimethyl-2,4-dioxo-7,8-dihydro-6H-purino[7,8-a]pyrimidin-9-yl)acetate

• IUPAC Name: benzyl 2-(1,3-dimethyl-2,4-dioxo-7,8-dihydro-6H-purino[7,8-a]pyrimidin-9-yl)acetate
• InChI: InChI=1S/C19H21N5O4/c1-21-16-15(17(26)22(2)19(21)27)24-10-6-9-23(18(24)20-16)11-14(25)28-12-13-7-4-3-5-8-13/h3-5,7-8H,6,9-12H2,1-2H3
• InChI Key: QDNMDOFPNKBKML-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)C)N3CCCN(C3=N2)CC(=O)OCC4=CC=CC=C4
• Molecular Formula: C19H21N5O4
• Molecular Weight: 383.4 g/mol
• CAS No.: 1203372-66-0

Description

This compound is a complex organic molecule that contains a purine pyrimidine moiety, which is a key component of DNA and RNA. It also contains a benzyl group and an acetate group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of the purine pyrimidine ring. This ring system contains several nitrogen atoms and is part of the structure of many important biological molecules.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be influenced by the functional groups present in the molecule. For example, the acetate group could potentially undergo reactions involving its carbonyl group.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups would all influence its properties.

Scientific Research Applications

Heterocyclic Compound Synthesis

Research in the field of heterocyclic compounds is rich with studies exploring the synthesis of various pyrimidine, pyridine, and purine derivatives. For instance, Elmuradov et al. (2011) synthesized 2,3-dimethyl and other substituted 8-arylidene-6,7-dihydro-pyrrolo[1,2-a]thieno[2,3-d]pyrimidin-4-ones through a reaction involving benzaldehyde derivatives, showcasing a method for creating structurally diverse heterocycles (Elmuradov, Bozorov, & Shakhidoyatov, 2011). This research indicates the potential for synthesizing complex molecules that could be foundational in drug development and material science.

Pharmaceutical Chemistry

In pharmaceutical chemistry, the synthesis and evaluation of heterocyclic compounds for therapeutic purposes are crucial. Grivsky et al. (1980) described the synthesis of 2,4-diamino-6-(2,5-dimethoxybenzyl)-5-methylpyrido[2,3-d]pyrimidine, a potent inhibitor of mammalian dihydrofolate reductase with significant activity against cancerous cells, demonstrating the application of similar compounds in cancer therapy (Grivsky, Lee, Sigel, Duch, & Nichol, 1980). This research is part of a broader effort to discover new anticancer agents, highlighting the importance of heterocyclic chemistry in developing novel therapeutic strategies.

Mechanism of Action

Without specific information about the intended use or biological activity of this compound, it’s difficult to predict its mechanism of action.

Safety and Hazards

Without specific data, it’s difficult to provide accurate information about the safety and hazards associated with this compound. As with any chemical, appropriate safety precautions should be taken when handling it.